Cas no 1243285-46-2 (4-Cyano-3-hydroxybenzylamine)

• Product Name: 4-Cyano-3-hydroxybenzylamine
• CAS No: 1243285-46-2
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 4794191
• Update Time: 2025-06-25

4-Cyano-3-hydroxybenzylamine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-hydroxybenzylamine

• Inchi： 1S/C8H8N2O/c9-4-6-1-2-7(5-10)8(11)3-6/h1-3,11H,4,9H2
• InChI Key： LHVUVIHYPKHKDH-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=CC(=C1)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 0.7
• Topological Polar Surface Area: 70

Additional information on 4-Cyano-3-hydroxybenzylamine

Exploring the Properties and Applications of 4-Cyano-3-hydroxybenzylamine (CAS No. 1243285-46-2)

4-Cyano-3-hydroxybenzylamine (CAS No. 1243285-46-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a cyano group (-CN) and a hydroxybenzylamine moiety, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in targeting enzymes and receptors involved in metabolic pathways.

In recent years, the demand for high-purity 4-Cyano-3-hydroxybenzylamine has surged, driven by its applications in medicinal chemistry and bioconjugation. The compound's ability to act as a linker or spacer in bioconjugation techniques has made it valuable for developing antibody-drug conjugates (ADCs) and other targeted therapies. Its CAS No. 1243285-46-2 is frequently searched in scientific databases, reflecting its growing relevance in R&D pipelines.

One of the most discussed topics in the context of 4-Cyano-3-hydroxybenzylamine is its role in green chemistry. As sustainability becomes a priority, researchers are exploring eco-friendly synthesis methods for this compound. Questions like "How to synthesize 4-Cyano-3-hydroxybenzylamine with minimal waste?" or "What are the alternative solvents for its production?" are trending in academic forums. These inquiries highlight the compound's alignment with modern environmental regulations and green synthesis principles.

The compound's physicochemical properties, such as solubility and stability, are also critical for industrial applications. For instance, its moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) makes it suitable for high-throughput screening assays. Additionally, its stability under physiological conditions is a key factor in its adoption for in vivo studies. These attributes are often highlighted in patents and technical literature, reinforcing its utility in drug development.

Another area of interest is the analytical characterization of 4-Cyano-3-hydroxybenzylamine. Advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure its purity and identity. Laboratories frequently search for "HPLC methods for CAS No. 1243285-46-2" or "NMR peaks of 4-Cyano-3-hydroxybenzylamine," underscoring the need for reliable analytical protocols. These methods are essential for quality control in both academic and industrial settings.

Looking ahead, the potential of 4-Cyano-3-hydroxybenzylamine extends beyond traditional applications. With the rise of AI-driven drug discovery, this compound is being evaluated in virtual screening libraries. Its molecular properties, such as hydrogen bonding capacity and logP values, are being analyzed by machine learning algorithms to predict its suitability for novel therapeutic targets. This intersection of computational chemistry and experimental research is a hot topic in scientific circles.

In summary, 4-Cyano-3-hydroxybenzylamine (CAS No. 1243285-46-2) is a multifaceted compound with broad applications in pharmaceutical research, bioconjugation, and sustainable chemistry. Its growing prominence in literature and search queries reflects its importance in addressing contemporary challenges in science and industry. As research continues to uncover new uses for this molecule, its role in advancing innovative therapies and green technologies will likely expand further.